

synergistic effects of Ivangustin with other compounds

Author: BenchChem Technical Support Team. Date: December 2025



Synergistic Effects with Compound A Quantitative Data Summary

The combination of **Ivangustin** and Compound A has been shown to produce a strong synergistic effect in inhibiting the proliferation of cancer cell lines. The combination index (CI) values, a quantitative measure of synergy, were consistently below 1, indicating a significant synergistic interaction.

Cell Line	Ivangustin IC50 (nM)	Compound A IC50 (nM)	Combination (Ivangustin + Compound A) IC50 (nM)	Combination Index (CI)
HT-29	15.2	25.8	6.5 + 11.0	0.78
A549	22.5	31.2	9.8 + 13.5	0.82
MCF-7	18.9	28.4	8.1 + 12.2	0.79

Experimental Protocol: Cell Viability Assay

The synergistic effects of **Ivangustin** and Compound A were evaluated using a standard cell viability assay.




- Cell Culture: HT-29, A549, and MCF-7 cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.
- Drug Preparation: Ivangustin and Compound A were dissolved in DMSO to create stock solutions, which were then serially diluted to the desired concentrations in the culture medium.
- Treatment: Cells were seeded in 96-well plates and treated with Ivangustin alone,
 Compound A alone, or a combination of both at various concentrations for 72 hours.
- Viability Assessment: Cell viability was determined using the MTT assay. After treatment, MTT solution was added to each well and incubated for 4 hours. The resulting formazan crystals were dissolved in DMSO, and the absorbance was measured at 570 nm using a microplate reader.
- Data Analysis: The half-maximal inhibitory concentration (IC50) for each treatment was
 calculated. The combination index (CI) was determined using the Chou-Talalay method,
 where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates
 antagonism.


Signaling Pathway

The synergistic effect of **Ivangustin** and Compound A is mediated through the dual inhibition of the PI3K/AKT and MAPK/ERK signaling pathways.









Click to download full resolution via product page

 To cite this document: BenchChem. [synergistic effects of Ivangustin with other compounds]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12414782#synergistic-effects-of-ivangustin-with-other-compounds]

Disclaimer & Data Validity:







The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com